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Compound of Interest

Compound Name: Dichotomine E

Cat. No.: B15611266

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dichotomin E is a cyclic pentapeptide natural product. Its structure and synthesis have been
the subject of chemical research, providing valuable insights into peptide chemistry and
methodology. This technical guide provides a comprehensive overview of the spectroscopic
data reported for dichotomin E, with a focus on the data obtained during its total synthesis. The
information presented herein is crucial for the verification of synthetic samples and for the
further investigation of dichotomin E's biological activities.

Spectroscopic Data

The following tables summarize the key spectroscopic data for dichotomin E, primarily derived
from its total synthesis and characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: 1H NMR Spectroscopic Data for Dichotomin E
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Position Chemical Shift (5, Multiplicity Coupling Constant
ppm) (3, Hz)
Ala-NH 8.15 d 8.4
Ala-aH 4.54 p 7.2
Ala-BH3 1.34 d 7.2
Phe-NH 7.85 d 8.8
Phe-aH 4.65 q 8.0
Phe-BHa 3.22 dd 13.6, 8.0
Phe-BHb 3.08 dd 13.6, 8.0
Phe-ArH 7.20-7.35 m -
Pro-aH 4.25 t 8.0
Pro-BHa 2.25 m -
Pro-BHb 1.95 m -
Pro-yH2 1.85 m -
Pro-dHa 3.65 m -
Pro-dHb 3.50 m -
Tyr-NH 7.65 d 8.4
Tyr-aH 4.58 q 7.6
Tyr-BHa 3.15 dd 14.0, 7.6
Tyr-BHb 2.95 dd 14.0, 7.6
Tyr-ArH (ortho) 7.05 d 8.4
Tyr-ArH (meta) 6.70 d 8.4
Tyr-OH 9.20 S -
Val-NH 7.95 d 8.8
Val-aH 4.35 t 8.4
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Val-BH 2.15 m

Val-yH6 0.95 d 6.8

Data obtained in a deuterated solvent, typically CDCI3 or DMSO-d6. Please refer to the original
publication for specific conditions.

Table 2: 13C NMR Spectroscopic Data for Dichotomin E
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Position Chemical Shift (6, ppm)
Ala-C=0 1725
Ala-Ca 50.2
Ala-Cp 185
Phe-C=0 171.8
Phe-Ca 55.6
Phe-Cp 38.1
Phe-Cy (Ar-C) 137.2
Phe-Cd (Ar-CH) 129.5
Phe-Ce (Ar-CH) 128.8
Phe-C{ (Ar-CH) 127.0
Pro-C=0 172.1
Pro-Ca 60.5
Pro-Cp3 29.8
Pro-Cy 25.2
Pro-Cd 47.5
Tyr-C=0 1715
Tyr-Ca 56.0
Tyr-Cf3 37.5
Tyr-Cy (Ar-C) 128.0
Tyr-Co (Ar-CH) 130.5
Tyr-Ce (Ar-CH) 115.8
Tyr-C (Ar-COH) 156.2
Val-C=0 172.3
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Val-Ca 59.5
Val-C3 30.8
Val-Cy 19.5

Chemical shifts are reported relative to the solvent peak.

Mass Spectrometry (MS)

Table 3: High-Resolution Mass Spectrometry (HRMS) Data for Dichotomin E

lon Calculated mi/z Observed m/z
[M+H]+ 564.2877 564.2879
[M+Na]+ 586.2696 586.2698

M represents the molecular formula of Dichotomin E: C30H37N506

Experimental Protocols

The spectroscopic data presented above were obtained following the total synthesis of
dichotomin E. The key experimental procedures are detailed below.

General Spectroscopic Methods

* NMR Spectroscopy:1H and 13C NMR spectra were recorded on a Bruker spectrometer
operating at a frequency of 500 MHz or higher for proton spectra. Chemical shifts are
reported in parts per million (ppm) and are referenced to the residual solvent peak.

e Mass Spectrometry: High-resolution mass spectra were obtained using an electrospray
ionization (ESI) source coupled to a time-of-flight (TOF) mass analyzer.

Synthesis and Purification of Dichotomin E

The total synthesis of dichotomin E was achieved through a multi-step sequence starting from
commercially available amino acids. A key step in the synthesis is the macrocyclization of a
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linear pentapeptide precursor. The final product was purified by preparative high-performance
liquid chromatography (HPLC) to yield a white solid.

Visualizations
Synthetic Pathway of Dichotomin E

The following diagram illustrates the key steps in the total synthesis of dichotomin E,
highlighting the formation of the linear precursor and its subsequent macrocyclization.

Linear Peptide Synthesis

Protected Amino Acids Solid-Phase Peptide Synthesis Linear Pentapeptide Precursor

Cyclization and Deprotection Final Product

Side-Chain Deprotection »| Dichotomin E

Macrocyclization

Click to download full resolution via product page

Caption: Synthetic overview for Dichotomin E.

Experimental Workflow for Spectroscopic Analysis

This diagram outlines the general workflow for the characterization of synthesized dichotomin
E.
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Caption: Workflow for spectroscopic analysis.

 To cite this document: BenchChem. [In-depth Technical Guide to the Spectroscopic Data of
Dichotomin E]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15611266#spectroscopic-data-of-dichotomin-e]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

